Cas no 1000577-20-7 (2-Bromo-3,4,6-trifluorophenylisothiocyanate)
1000577-20-7 structure
Product Name:2-Bromo-3,4,6-trifluorophenylisothiocyanate
CAS No:1000577-20-7
MF:C7HBrF3NS
MW:268.053749799728
CID:3157523
PubChem ID:26598292
Update Time:2025-04-21
2-Bromo-3,4,6-trifluorophenylisothiocyanate Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-3,4,6-trifluorophenylisothiocyanate
- 1000577-20-7
-
- MDL: MFCD09800794
- Inchi: 1S/C7HBrF3NS/c8-5-6(11)3(9)1-4(10)7(5)12-2-13/h1H
- InChI Key: GWJVRTBMXDLUHA-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=C(C=1N=C=S)F)F)F
Computed Properties
- Exact Mass: 266.89652Da
- Monoisotopic Mass: 266.89652Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 44.5Ų
2-Bromo-3,4,6-trifluorophenylisothiocyanate Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
1000577-20-7 (2-Bromo-3,4,6-trifluorophenylisothiocyanate) Related Products
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